![molecular formula C26H25N3O3S B281157 N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide](/img/structure/B281157.png)
N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide, also known as QNZ, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. QNZ was initially developed as an anti-cancer drug due to its ability to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a critical role in the regulation of cell survival, proliferation, and inflammation. However, recent studies have identified additional therapeutic applications for QNZ, including its potential as an anti-inflammatory agent, an immunosuppressant, and a treatment for autoimmune diseases.
Mechanism of Action
N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide exerts its therapeutic effects by inhibiting the activity of NF-κB, a transcription factor that plays a critical role in the regulation of cell survival, proliferation, and inflammation. NF-κB is activated in response to a variety of stimuli, including cytokines, growth factors, and stress signals, and regulates the expression of genes involved in cell growth, survival, and inflammation. By inhibiting the activity of NF-κB, this compound can reduce inflammation, inhibit cell growth, and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its ability to inhibit the activity of NF-κB, this compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of adhesion molecules involved in leukocyte recruitment. This compound has also been shown to induce apoptosis in cancer cells and to inhibit cell proliferation in a variety of cancer cell lines.
Advantages and Limitations for Lab Experiments
N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has several advantages and limitations for lab experiments. One advantage is its ability to selectively inhibit the activity of NF-κB, making it a useful tool for studying the role of NF-κB in various cellular processes. However, this compound has also been shown to have off-target effects, including the inhibition of other transcription factors and enzymes. In addition, this compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide. One area of research is the development of more selective inhibitors of NF-κB that do not have off-target effects. Another area of research is the identification of new therapeutic applications for this compound, including its potential as an anti-inflammatory agent, an immunosuppressant, and a treatment for autoimmune diseases. Finally, future research could focus on improving the solubility and bioavailability of this compound, which could increase its usefulness as a therapeutic agent.
Synthesis Methods
The synthesis of N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide involves a multi-step process that begins with the reaction of 4-butylphenylamine with 8-hydroxyquinoline to form 4-butylphenyl-8-hydroxyquinoline. This intermediate is then reacted with p-toluenesulfonyl chloride to form the corresponding sulfonate ester. The final step involves the reaction of the sulfonate ester with 4-aminobenzamide to form this compound.
Scientific Research Applications
N-(4-butylphenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications. Its ability to inhibit the activity of NF-κB has made it a promising candidate for the treatment of cancer, inflammatory diseases, and autoimmune diseases. In addition, this compound has been shown to have immunosuppressive effects, making it a potential treatment for organ transplant rejection and other autoimmune diseases.
Properties
Molecular Formula |
C26H25N3O3S |
---|---|
Molecular Weight |
459.6 g/mol |
IUPAC Name |
N-(4-butylphenyl)-4-(quinolin-8-ylsulfonylamino)benzamide |
InChI |
InChI=1S/C26H25N3O3S/c1-2-3-6-19-10-14-22(15-11-19)28-26(30)21-12-16-23(17-13-21)29-33(31,32)24-9-4-7-20-8-5-18-27-25(20)24/h4-5,7-18,29H,2-3,6H2,1H3,(H,28,30) |
InChI Key |
WVQNEZZPZOMJEE-UHFFFAOYSA-N |
SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4 |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.